1-(Bromomethyl)-1-(cyclopentyloxy)cyclohexane

• Molecular Formula: C12H21BrO
• Molecular Weight: 261.20 g/mol
• IUPAC Name: 1-(bromomethyl)-1-cyclopentyloxycyclohexane
• InChI: InChI=1S/C12H21BrO/c13-10-12(8-4-1-5-9-12)14-11-6-2-3-7-11/h11H,1-10H2
• InChI Key: UWAASQPJDBANEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CBr)OC2CCCC2

Description

1-(Bromomethyl)-1-(cyclopentyloxy)cyclohexane is a brominated cyclohexane derivative featuring a bromomethyl group and a cyclopentyloxy substituent on the same carbon atom. The cyclohexane backbone provides rigidity, while the bromomethyl group offers reactivity for nucleophilic substitutions. The cyclopentyloxy substituent introduces steric bulk and modulates electronic effects, distinguishing it from simpler analogs .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	logP*	Applications/Reactivity Notes
1-(Bromomethyl)-1-(cyclopentyloxy)cyclohexane	C₁₂H₂₁BrO	261.20 (estimated)	N/A	Bromomethyl, cyclopentyloxy	~4.5†	Potential alkylating agent
1-(Bromomethyl)-1-ethylcyclohexane	C₉H₁₇Br	205.14	1498749-61-3	Bromomethyl, ethyl	3.8‡	Alkylation reagent in synthesis
1-(Bromomethyl)-1-methanesulfonylcyclohexane	C₈H₁₅BrO₂S	255.17	1909336-04-4	Bromomethyl, methanesulfonyl	1.2§	Pharmaceutical intermediates
(Bromomethyl)cyclohexane	C₇H₁₃Br	177.08	2550-36-9	Bromomethyl	2.9¶	Base for derivatization
1-(Bromomethyl)-4-methoxycyclohexane	C₈H₁₅BrO	207.11	141604-51-5	Bromomethyl (C1), methoxy (C4)	2.5††	Regioselective synthesis studies
1-(Bromomethyl)-1-{[(4-methylpentyl)oxy]methyl}cyclohexane	C₁₄H₂₇BrO	291.29	N/A	Bromomethyl, bulky ether substituent	4.93‡‡	High steric hindrance applications

*logP values estimated unless noted. †Estimated based on cyclopentyloxy’s contribution. ‡Calculated using ChemSpider data . §From supplier specifications . ¶From safety data sheet . ††Derived from molecular structure . ‡‡Reported in .

Structural and Electronic Effects

• Substituent Position :
  • The target compound’s substituents (bromomethyl and cyclopentyloxy) are on the same carbon, creating significant steric hindrance and polarizability. In contrast, 1-(Bromomethyl)-4-methoxycyclohexane has substituents on opposite carbons (C1 and C4), reducing steric clash but enabling regioselective reactions .
  • Electron-Withdrawing vs. Electron-Donating Groups :
• Methanesulfonyl (in 1-(Bromomethyl)-1-methanesulfonylcyclohexane) is strongly electron-withdrawing, enhancing the bromomethyl group’s electrophilicity for nucleophilic substitutions.

Steric and Solubility Considerations

• Bulky Substituents :
  • Compounds like 1-(Bromomethyl)-1-{[(4-methylpentyl)oxy]methyl}cyclohexane (logP 4.93) exhibit high hydrophobicity and steric bulk, limiting their utility in aqueous-phase reactions but favoring lipid-soluble applications .
  • The cyclopentyloxy group in the target compound balances moderate hydrophobicity (estimated logP ~4.5) with sufficient reactivity for organic syntheses.

Pharmaceutical and Material Science Relevance

• Methanesulfonyl Derivative: 1-(Bromomethyl)-1-methanesulfonylcyclohexane (MW 255.17) is explicitly noted for its role in drug candidate synthesis and advanced materials, leveraging sulfonyl’s electron-withdrawing effects for targeted reactivity .
• Safety Profile: Simpler analogs like (Bromomethyl)cyclohexane (CAS 2550-36-9) require careful handling due to respiratory and dermal hazards, as noted in safety protocols .